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Compound of Interest

Compound Name: 3-Amino-5-chlorophenol

Cat. No.: B1287482 Get Quote

Essential Safety and Handling Guide for 3-
Amino-5-chlorophenol
For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This guide provides essential, immediate safety and logistical

information for the handling of 3-Amino-5-chlorophenol (CAS Number: 883195-40-2),

including detailed operational and disposal plans.

Chemical Identifier and Properties

Property Value

CAS Number 883195-40-2

Molecular Formula C₆H₆ClNO

Physical Form Solid

Storage Conditions
Keep in a dark place, under an inert

atmosphere, at 2-8°C[1]

Hazard Identification and Precautionary Measures
3-Amino-5-chlorophenol is classified as a hazardous substance. It is crucial to understand

and mitigate the risks associated with its handling.
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Hazard Statements:

H301+H311+H331: Toxic if swallowed, in contact with skin, or if inhaled.

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P271: Use only outdoors or in a well-ventilated area.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P301+P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician.

P302+P352: IF ON SKIN: Wash with plenty of water.

P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

P361: Take off immediately all contaminated clothing.

P403+P233: Store in a well-ventilated place. Keep container tightly closed.

P405: Store locked up.

P501: Dispose of contents/container to an approved waste disposal plant.

Operational Plan: Step-by-Step Guidance for Safe
Handling
A systematic approach is essential to minimize exposure and ensure safety during the handling

of 3-Amino-5-chlorophenol.

1. Engineering Controls and Personal Protective Equipment (PPE)
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Ventilation: Always handle 3-Amino-5-chlorophenol in a well-ventilated area, preferably

within a chemical fume hood.

Eye and Face Protection: Wear chemical safety goggles and a face shield to protect against

splashes and dust.

Skin Protection:

Wear a chemically resistant lab coat.

Use disposable, chemically resistant gloves. While specific glove breakthrough time data

for 3-Amino-5-chlorophenol is not readily available, nitrile or neoprene gloves are

generally recommended for handling aromatic amines and phenolic compounds. Ensure

to inspect gloves for any signs of degradation or perforation before use and change them

frequently.

Respiratory Protection:

For operations that may generate dust or aerosols, a NIOSH-approved respirator with an

organic vapor/acid gas cartridge is recommended.

Ensure proper fit and functionality of the respirator before each use.

2. Handling and Storage Procedures

Receiving and Inspection: Upon receipt, inspect the container for any damage or leaks.

Storage: Store the container in a cool, dry, dark, and well-ventilated area designated for toxic

chemicals. The storage temperature should be maintained between 2-8°C.[1] Keep the

container tightly sealed and under an inert atmosphere.

Weighing and Dispensing: Conduct all weighing and dispensing operations within a chemical

fume hood. Use appropriate tools to avoid generating dust.

Hygiene: Wash hands thoroughly with soap and water after handling the compound, even if

gloves were worn. Do not eat, drink, or smoke in the laboratory.

3. First Aid Measures
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Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.

Skin Contact: Immediately remove contaminated clothing and shoes. Wash the affected area

with plenty of soap and water for at least 15 minutes. Seek immediate medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper

and lower eyelids occasionally. Remove contact lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Never give anything by mouth to an unconscious person. Seek immediate medical attention.

Disposal Plan: Managing 3-Amino-5-chlorophenol
Waste
Proper disposal of 3-Amino-5-chlorophenol and its contaminated materials is crucial to

prevent environmental contamination and ensure regulatory compliance.

1. Waste Segregation and Collection

Solid Waste: Collect all solid waste, including contaminated gloves, paper towels, and

weighing papers, in a designated, clearly labeled, and sealed hazardous waste container.

Liquid Waste: Collect any solutions containing 3-Amino-5-chlorophenol in a separate,

labeled hazardous waste container for halogenated organic compounds.

Empty Containers: Empty containers should be triple-rinsed with a suitable solvent, and the

rinsate collected as hazardous waste. The empty, rinsed container should then be disposed

of according to institutional guidelines.

2. Disposal Method

Incineration: As a halogenated organic compound, the preferred method of disposal is high-

temperature incineration at a licensed hazardous waste facility.[2] This process ensures the

complete destruction of the compound.
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Professional Disposal Service: All waste containing 3-Amino-5-chlorophenol must be

disposed of through a licensed and approved hazardous waste disposal company. Do not

attempt to dispose of this chemical down the drain or in regular trash.

Experimental Workflow for Safe Handling of 3-Amino-5-chlorophenol
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Workflow for Safe Handling of 3-Amino-5-chlorophenol
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Caption: A flowchart outlining the key steps for the safe handling and disposal of 3-Amino-5-
chlorophenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com
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